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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 291, a monoazo dye, is utilized in various applications, including textile dyeing

and printing.[1][2] Its utility in diverse industrial and research settings is significantly influenced

by its solubility characteristics in different organic solvents. Understanding these properties is

crucial for optimizing reaction conditions, developing new formulations, and conducting

toxicological studies. This technical guide provides a comprehensive overview of the known

solubility properties of Disperse Blue 291 and outlines a detailed experimental protocol for its

quantitative determination. While specific quantitative solubility data for Disperse Blue 291 in a

wide range of organic solvents is not readily available in public literature[3], this guide

consolidates qualitative information and provides a robust framework for researchers to

generate this critical data in-house.

Physicochemical Properties of Disperse Blue 291
A foundational understanding of the physicochemical properties of Disperse Blue 291 is

essential for predicting its solubility behavior.
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Property Value Source

Molecular Formula C₁₉H₂₁BrN₆O₆ [2][3]

Molecular Weight 509.31 g/mol [3][4]

Appearance Dark blue tiny particles [2]

Boiling Point 700.4 °C at 760 mmHg [3]

XLogP3-AA 4.1 [4]

Qualitative Solubility Data
Disperse dyes, by their nature, are characterized by low water solubility and good solubility in

organic solvents.[5][6] Based on general principles of "like dissolves like" and information on

similar dyes, a qualitative solubility profile for Disperse Blue 291 can be inferred. One study

noted the use of acetone and DMSO as solvents for Disperse Blue 291, implying some degree

of solubility in these polar aprotic solvents.[7]

Solvent Class Specific Solvents
Expected Qualitative
Solubility

Polar Aprotic
Acetone, Dimethyl Sulfoxide

(DMSO)
Soluble[7]

Alcohols Methanol, Ethanol Likely Soluble

Ketones Methyl Ethyl Ketone (MEK) Likely Soluble

Esters Ethyl Acetate, Butyl Acetate Likely Soluble

Aromatic Hydrocarbons Toluene, Xylene Limited to Insoluble

Aliphatic Hydrocarbons Hexane, Heptane Insoluble

Experimental Protocols for Quantitative Solubility
Determination
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To obtain precise solubility data, a systematic experimental approach is necessary. The

following protocol outlines a reliable gravimetric method for determining the solubility of

Disperse Blue 291 in various organic solvents.

Objective: To quantitatively determine the saturation solubility of Disperse Blue 291 in a specific

organic solvent at a defined temperature.

Materials:

Disperse Blue 291

Selected organic solvents (analytical grade)

Glass vials with tight-sealing caps

Thermostatic shaker or incubator

Syringes and syringe filters (0.45 µm)

Pre-weighed volumetric flasks

Analytical balance

Oven or vacuum oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Disperse Blue 291 to a glass vial.

Accurately pipette a known volume of the chosen organic solvent into the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:
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Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. It is advisable to perform a preliminary study to determine the minimum time

required to achieve equilibrium.

Sample Collection and Filtration:

Allow the vial to stand undisturbed at the set temperature for at least 2 hours to permit

undissolved solids to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a 0.45 µm syringe filter and dispense the clear, saturated solution into

a pre-weighed, clean, and dry volumetric flask.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Place the volumetric flask in an oven at a temperature sufficient to evaporate the solvent

without degrading the dye. A vacuum oven is recommended for heat-sensitive compounds

or high-boiling point solvents.

Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.

Weigh the flask containing the dried dye residue on an analytical balance.

Repeat the drying and weighing cycles until a constant weight is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved Disperse Blue 291 by subtracting the initial weight of

the empty flask from the final constant weight.

The solubility (S) can be expressed in various units, such as grams per liter (g/L) or

milligrams per milliliter (mg/mL), using the following formula:
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S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheets (SDS) for Disperse Blue 291 and all organic solvents used in

the experiment.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Disperse Blue 291.
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1. Preparation

2. Equilibration

3. Sampling & Filtration

4. Gravimetric Analysis

5. Calculation

Add excess Disperse Blue 291 to vial

Add known volume of organic solvent

Seal vial

Agitate in thermostatic shaker
(e.g., 24-48h at constant T)

Settle undissolved solid

Withdraw supernatant with syringe

Filter through 0.45 µm filter
into pre-weighed flask

Evaporate solvent

Cool in desiccator

Weigh flask with dried dye

Repeat drying and weighing
until constant weight

Calculate mass of dissolved dye

Calculate solubility (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1345536?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4798923.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-291.html
https://www.lookchem.com/casno56548-64-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-291
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-291
https://emperordye.com/faq/what-are-the-differences-between-disperse-dyes-sol-40.html
https://emperordye.com/faq/what-are-the-differences-between-disperse-dyes-sol-40.html
https://m.chemicalbook.com/ProductCatalog_EN/161113-2.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://www.benchchem.com/product/b1345536#disperse-blue-291g-solubility-in-organic-solvents
https://www.benchchem.com/product/b1345536#disperse-blue-291g-solubility-in-organic-solvents
https://www.benchchem.com/product/b1345536#disperse-blue-291g-solubility-in-organic-solvents
https://www.benchchem.com/product/b1345536#disperse-blue-291g-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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